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Compound of Interest

Compound Name: LL-37 FKR Trifluoroacetate

CAS No.: 913736-94-4

Cat. No.: B6295421

Get Quote

Executive Summary: The Active Core Paradigm
The LL-37 FKR Fragment (17-37) represents the proteolytically stable, bioactive core of the

human cathelicidin antimicrobial peptide (AMP). While full-length LL-37 (37 residues) is a

critical component of innate immunity, its therapeutic utility is often hampered by high

production costs, susceptibility to non-specific proteolysis, and cytotoxicity at physiological

concentrations.[1]

The 17-37 fragment, initiated by the FKR (Phe-Lys-Arg) motif, retains the essential amphipathic

-helical structure required for membrane permeabilization while exhibiting a distinct
pharmacological profile. This guide provides a comprehensive technical analysis of the FKR
fragment, detailing its physicochemical properties, synthesis protocols, and mechanistic
validation for researchers in peptide therapeutics.

Structural & Physicochemical Characterization
The FKR fragment comprises the C-terminal 21 amino acids of the parent LL-37 peptide. This

region houses the critical amphipathic helix responsible for lipopolysaccharide (LPS)
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neutralization and bacterial membrane disruption.

Sequence Identity
Sequence (One-Letter):F-K-R-I-V-Q-R-I-K-D-F-L-R-N-L-V-P-R-T-E-S Sequence (Three-Letter):

Phe-Lys-Arg-Ile-Val-Gln-Arg-Ile-Lys-Asp-Phe-Leu-Arg-Asn-Leu-Val-Pro-Arg-Thr-Glu-Ser

Physicochemical Properties Table[2][3][4]
Property Value Notes

Length 21 Residues
Truncated N-terminal

hydrophobic cap (LLGDFF...)

Molecular Weight ~2598.1 Da Calculated (Monoisotopic)

Isoelectric Point (pI) ~11.2 Highly cationic

Net Charge (pH 7.0) +4 (Free Acid) / +5 (Amidated)

Critical for electrostatic

attraction to anionic bacterial

membranes

Hydrophobicity Moderate (Active Core)

Balanced to minimize

mammalian hemolysis while

retaining AMP activity

Secondary Structure
Amphipathic

-Helix

Inducible in membrane-

mimetic environments (e.g.,

SDS, TFE)

The "FKR" Motif Significance
The N-terminal Phe-Lys-Arg (FKR) triad of this fragment acts as a structural anchor.

Phe17: Provides hydrophobic bulk for membrane insertion.

Lys18 & Arg19: Create a high charge density zone that initiates the "snorkel" effect, pulling

the peptide backbone into the negatively charged phospholipid headgroups.

Mechanism of Action (MOA)
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The FKR fragment operates via a carpet-like mechanism leading to toroidal pore formation.

Unlike the full-length peptide, which aggregates into oligomers in solution, the 17-37 fragment

shows a higher propensity for monomeric interaction followed by rapid fibrillation upon

membrane contact.

Mechanistic Pathway[2]
Electrostatic Recruitment: The cationic arginine/lysine-rich face binds to anionic LPS (Gram-

negative) or LTA (Gram-positive).

Helix Induction: The random coil structure folds into an amphipathic helix upon contact with

the lipid bilayer.

Membrane Thinning: The peptide accumulates parallel to the surface (carpet model),

displacing lipids and thinning the membrane.

Toroidal Pore Formation: At threshold concentrations, the peptides reorient perpendicularly,

co-assembling with lipids to form supramolecular pores, causing depolarization and cell

death.

MOA Visualization
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Figure 1: Step-wise mechanism of action for LL-37 FKR fragment illustrating the transition from

electrostatic binding to pore-mediated lysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b6295421/docs?utm_src=pdf-body-img#technical-guide-ll-37-fkr-fragment-residues-17-37
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6295421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS)
Objective: Synthesize high-purity (>95%) FKR fragment 17-37. Scale: 0.1 mmol Chemistry:

Fmoc/tBu

Reagents:

Resin: Rink Amide MBHA (for C-terminal amidation, enhances stability) or Wang Resin (for

free acid). Recommendation: Rink Amide for biological assays.

Coupling: HBTU/HOBt or DIC/Oxyma.

Deprotection: 20% Piperidine in DMF.

Protocol Workflow:

Resin Swelling: DCM (30 min).

Fmoc Deprotection: 20% Piperidine/DMF (2 x 10 min). Wash DMF (5x).

Coupling Cycle:

AA (5 eq), HBTU (5 eq), DIPEA (10 eq) in DMF.

Reaction time: 45 min (Double couple for Arg, Ile, Val residues due to steric hindrance).

Capping (Optional): Acetic anhydride/Pyridine to block unreacted amines.

Cleavage: TFA/TIS/H2O (95:2.5:2.5) for 3 hours.

Precipitation: Cold Diethyl Ether (-20°C).

Synthesis Logic Diagram
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Figure 2: Fmoc SPPS workflow emphasizing the iterative deprotection-coupling cycle and

quality control checkpoints.

Purification & Validation
HPLC: C18 Reverse-Phase Column. Gradient: 5-65% Acetonitrile (0.1% TFA) over 40 min.

The FKR fragment is less hydrophobic than full-length LL-37, eluting earlier.

Mass Spectrometry: Verify Mass (Calc: ~2598 Da). Watch for +2 and +3 charge states.[2]

Comparative Efficacy & Toxicity[3][4]
The FKR fragment offers a superior therapeutic index compared to the parent peptide.

Metric LL-37 (Full Length)
FKR Fragment (17-
37)

KR-12 (18-29)

Antimicrobial Potency High
High (Comparable to

Parent)
Moderate

Hemolysis (HC50) ~150-175 µM
>200 µM (Reduced

Toxicity)
>500 µM (Non-toxic)

Proteolytic Stability
Low (Trypsin/Elastase

sensitive)

Moderate (Lacks N-

term cleavage sites)
Low

Synthesis Cost High (37-mer) Moderate (21-mer) Low (12-mer)

Scientific Insight: While the shorter KR-12 fragment (residues 18-29) is often cited for minimal

toxicity, it sacrifices some antimicrobial potency against robust biofilms. The FKR fragment (17-

37) strikes a balance, retaining the C-terminal residues (30-37) which are implicated in
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oligomerization and enhanced affinity for LPS, thereby maintaining "parent-like" killing

efficiency with reduced mammalian cell toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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